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Compound of Interest

Compound Name: PPAR|A agonist 10

Cat. No.: B12382270

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of the potent peroxisome proliferator-activated receptor
alpha (PPARQ) agonist, GW7647.

This document provides critical safety and logistical information for the handling of the potent
PPARa agonist GW7647 (CAS 265129-71-3). Given the high potency of this compound, strict
adherence to the following procedures is essential to ensure personnel safety and prevent
contamination.

Compound Identification and Properties

While the specific query was for "PPAR|A agonist 10," this designation does not correspond to
a readily identifiable compound in chemical databases. Based on the specificity for a potent
PPAR alpha agonist, this guide focuses on GW7647, a well-characterized and highly potent
selective PPARa agonist.
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Property Value

Compound Name GW7647

CAS Number 265129-71-3

Molecular Formula C29H46N203S

Molecular Weight 502.75 g/mol

Purity Typically =98%

Form Crystalline solid

Solubility DMSO: up to 100 mM, Ethanol: up to 25 mM

Storage (Powder)

-20°C for up to 3 years

Storage (In solvent)

-80°C for up to 1 year

Personal Protective Equipment (PPE)

Due to the potent nature of GW7647, a comprehensive PPE strategy is mandatory to prevent

inhalation, ingestion, and skin contact.
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PPE Category Specification

Chemical-resistant gloves (e.qg., nitrile),
Hand Protection inspected before use. Use proper glove removal

technique.

) Safety glasses with side shields or goggles. A
Eye/Face Protection ) )
face shield may be required for splash hazards.

For handling powder outside of a containment
system, a NIOSH-approved respirator is

Respiratory Protection required. In a well-ventilated hood, a standard
dust mask may be sulfficient, but a risk

assessment should be performed.

Laboratory coat. For larger quantities or
Skin and Body Protection increased risk of exposure, disposable coveralls

are recommended.

Operational Plan: Step-by-Step Handling Procedures

1. Designated Work Area:

 All work with solid GW7647 must be conducted in a designated area, such as a certified
chemical fume hood, a glove box, or a ventilated balance enclosure, to control airborne
particles.

o The work surface should be lined with absorbent, disposable bench paper.
2. Weighing the Compound:

» Weighing of the solid compound should be performed within a ventilated enclosure to
minimize inhalation risk.

o Use anti-static weighing dishes and tools to prevent dispersal of the powder.
3. Solution Preparation:

e Prepare stock solutions in a chemical fume hood.
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» Add the solvent to the vial containing the pre-weighed compound slowly to avoid splashing.
o Cap the vial securely before vortexing or sonicating to fully dissolve the compound.

4. Experimental Use:

* When handling solutions, wear appropriate gloves and eye protection.

 All transfers of solutions should be performed carefully to avoid splashes and aerosol
generation.

o Clearly label all containers with the compound name, concentration, solvent, and date.
5. Post-Handling:

o Decontaminate all surfaces and equipment that came into contact with GW7647 using an
appropriate cleaning agent (e.g., 70% ethanol followed by water).

» Remove and dispose of contaminated bench paper and other disposable materials as
hazardous waste.

e Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

Disposal Plan

1. Waste Segregation:

o All waste contaminated with GW7647, including unused compound, empty vials,
contaminated PPE, and disposable labware, must be segregated as hazardous chemical
waste.

2. Solid Waste Disposal:
o Collect solid waste in a dedicated, clearly labeled, and sealed hazardous waste container.

3. Liquid Waste Disposal:
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o Collect liquid waste containing GW7647 in a separate, sealed, and clearly labeled hazardous
waste container. Do not mix with other solvent waste streams unless permitted by your
institution's environmental health and safety (EHS) office.

4. Final Disposal:

» Arrange for the disposal of all hazardous waste through your institution's EHS office,
following all local, state, and federal regulations.

Emergency Procedures

Incident First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

In case of contact, immediately wash skin with
) soap and copious amounts of water. Remove
Skin Contact ) . .
contaminated clothing and shoes. Seek medical

attention if irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Wash out mouth with water provided the person
Ingestion is conscious. Call a physician. Do not induce

vomiting.

Visualized Workflow for Handling Potent PPARa
Agonist GW7647
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Safe Handling and Disposal Workflow for GW7647
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Caption: Workflow for the safe handling and disposal of GW7647.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for the Potent
PPARa Agonist GW7647]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382270#personal-protective-equipment-for-
handling-ppar-a-agonist-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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